Phenosafranin
Overview
Description
Phenosafranin is a phenazine dye . It is also known as 3,7-Diamino-5-phenylphenazinium chloride . It has high binding affinity to triplex RNA compared to the parent duplex form, binds through intercalation to both forms of RNA . It can be used for staining plant cells, determination of hemoglobin, dopamine, serotonin and so on .
Molecular Structure Analysis
The molecular formula of Phenosafranin is C18H15ClN4 . Its average mass is 322.792 Da and its monoisotopic mass is 322.098511 Da .Chemical Reactions Analysis
Phenosafranin has been used in a colorimetric-sensing platform based on its diazotization for the detection of NO−2 under acidic conditions using the Griess assay . The diazotization of commercial phenosafranin produces a color change from purplish to blue, which enables colorimetric quantitative detection of NO−2 .Scientific Research Applications
1. Colorimetric-Sensing Platform for Nitrite Detection
- Summary of Application: Phenosafranin is used in a colorimetric-sensing platform for the detection of nitrite (NO−2) under acidic conditions using the Griess assay .
- Methods of Application: The diazotization of commercial phenosafranin produces a color change from purplish to blue, which enables colorimetric quantitative detection of NO−2 . The optimal detection conditions were obtained at a phenosafranin concentration of 0.25 mM, HCl concentration of 0.4 M, and reaction time of 20 min .
- Results or Outcomes: Under the optimized detection conditions, an excellent linearity range from 0 to 20 μM was obtained with a detection limit of 0.22 μM . The colorimetric sensing platform showed favorable reproducibility and selectivity toward NO−2 .
2. Photosensitive Conjugate for Targeted Therapy and Imaging
- Summary of Application: A biotinylated phenazine compound as a phenosafranin conjugate (Biot-PSF) was synthesized and found to be useful as a chemotherapeutic agent with a cancer targeting unit for imaging .
- Methods of Application: The molecule recognition moiety was conjugated with the photosensitive phenosafranin (PSF) to apply the innovative compound in antineoplastic therapy and diagnostics .
- Results or Outcomes: The Biot-PSF conjugate exhibits good activity against colorectal carcinoma (HCT116) and adenocarcinoma (COLO 205, SW620) cancer cell lines .
3. Nucleic Acid Intercalator
Safety And Hazards
Future Directions
Phenosafranin has been used in a colorimetric-sensing platform for the detection of NO−2 , which shows promise for real applications. A biotinylated phenazine compound as a phenosafranin conjugate (Biot-PSF) was synthesized and reported for the first time. The new conjugate was found to be useful as a chemotherapeutic agent with a cancer targeting unit for imaging . This suggests potential future directions in medical and chemical sensing applications.
properties
IUPAC Name |
10-phenylphenazin-10-ium-2,8-diamine;chloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N4.ClH/c19-12-6-8-15-17(10-12)22(14-4-2-1-3-5-14)18-11-13(20)7-9-16(18)21-15;/h1-11H,(H3,19,20);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SOUHUMACVWVDME-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)[N+]2=C3C=C(C=CC3=NC4=C2C=C(C=C4)N)N.[Cl-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H15ClN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701001694 | |
Record name | 3,7-Diamino-5-phenylphenazin-5-ium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701001694 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
322.8 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Green lustrous solid; [Merck Index] Powder; [Sigma-Aldrich MSDS] | |
Record name | Phenosafranin | |
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Product Name |
Phenosafranin | |
CAS RN |
81-93-6 | |
Record name | Phenosafranine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=81-93-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Phenosafranine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000081936 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Phenosafranin | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=215209 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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Record name | Phenosafranin | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=9855 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 3,7-Diamino-5-phenylphenazin-5-ium chloride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701001694 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,7-diamino-5-phenylphenazinium chloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.001.262 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | PHENOSAFRANIN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/47U3T2FC2W | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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